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Compound of Interest

Compound Name: Pigment Red 264

Cat. No.: B1384101 Get Quote

Essential Safety and Handling Guide for Pigment
Red 264
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Pigment Red 264 in a laboratory setting. It is designed for

researchers, scientists, and drug development professionals to ensure safe and compliant

handling of this chemical.

I. Immediate Safety and Hazard Information
Pigment Red 264 is a synthetic organic pigment.[1] While it is generally considered to have

low toxicity, proper handling is crucial to minimize exposure and ensure a safe laboratory

environment.[1] The primary hazards are inhalation of dust particles and skin or eye contact.[2]

[3] A risk of dust explosion exists, so it is important to avoid dust formation and sources of

ignition.[2]

Quantitative Exposure Limits and Toxicity Data

The following table summarizes the key quantitative safety data for Pigment Red 264.
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Parameter Value Reference

Total Inhalable Dust Exposure

Limit (MAK-Vf)
4 mg/m³ [2]

Respirable Dust Exposure

Limit (MAK-Vf)
1.5 mg/m³ [2]

Acute Oral Toxicity (LD50, rat) ≥ 2000 mg/kg [2]

Skin Irritation Not an irritant [2]

Eye Irritation Not an irritant [2]

II. Personal Protective Equipment (PPE)
Strict adherence to the use of appropriate personal protective equipment is mandatory when

handling Pigment Red 264.

Recommended Personal Protective Equipment

PPE Category Specification Rationale

Eye Protection
Safety goggles, safety glasses,

or a face shield.[2]

To protect eyes from dust

particles.

Hand Protection Nitrile rubber gloves.[2] To prevent skin contact.

Respiratory Protection

A suitable respiratory

protective equipment (e.g.,

N95 or higher-rated mask for

dust).[2][4]

To prevent inhalation of dust

particles.[4]

Body Protection
Impervious clothing, such as a

lab coat or overalls.[2]

To protect skin from accidental

spills.

III. Operational Plan: Step-by-Step Handling
Protocol
Follow this protocol to ensure the safe handling of Pigment Red 264.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.dyespigments.net/assets/files/organic/PIGMENT%20RED%20264%20MSDS.pdf
https://www.dyespigments.net/assets/files/organic/PIGMENT%20RED%20264%20MSDS.pdf
https://www.dyespigments.net/assets/files/organic/PIGMENT%20RED%20264%20MSDS.pdf
https://www.dyespigments.net/assets/files/organic/PIGMENT%20RED%20264%20MSDS.pdf
https://www.dyespigments.net/assets/files/organic/PIGMENT%20RED%20264%20MSDS.pdf
https://www.benchchem.com/product/b1384101?utm_src=pdf-body
https://www.dyespigments.net/assets/files/organic/PIGMENT%20RED%20264%20MSDS.pdf
https://www.dyespigments.net/assets/files/organic/PIGMENT%20RED%20264%20MSDS.pdf
https://www.dyespigments.net/assets/files/organic/PIGMENT%20RED%20264%20MSDS.pdf
https://www.quora.com/What-are-some-safety-precautions-to-take-when-working-with-color-shift-pigment-powder
https://www.quora.com/What-are-some-safety-precautions-to-take-when-working-with-color-shift-pigment-powder
https://www.dyespigments.net/assets/files/organic/PIGMENT%20RED%20264%20MSDS.pdf
https://www.benchchem.com/product/b1384101?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1384101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation and Workspace Setup:

Ensure the work area is well-ventilated, preferably within a chemical fume hood.[5]

Cover the work surface with a disposable drop cloth or absorbent paper to contain any spills.

Have all necessary equipment, including weighing tools and containers, readily available.

Ensure an eyewash station and safety shower are accessible.[4]

2. Donning PPE:

Put on your lab coat or overalls.

Put on your respiratory mask.

Put on your safety goggles or face shield.

Finally, put on your nitrile gloves, ensuring they go over the cuffs of your lab coat.

3. Handling and Weighing:

Handle the pigment gently to minimize dust generation.[4]

Use scoops or spatulas for transferring the powder.[4]

If weighing, do so in a draft-free enclosure or a balance with a draft shield.

Keep containers of Pigment Red 264 tightly closed when not in use.[6]

4. Post-Handling:

Clean all tools and the work surface with a damp cloth to collect any residual powder. Do not

dry sweep.

Dispose of all contaminated disposable materials as outlined in the disposal plan.

5. Doffing PPE:
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Remove gloves first, peeling them off from the cuff to the fingertips without touching the

outside.

Remove your lab coat or overalls.

Remove your safety goggles or face shield.

Remove your respiratory mask last.

Wash your hands thoroughly with soap and water.

IV. Disposal Plan
Proper disposal of Pigment Red 264 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Segregation:

Establish a designated and clearly labeled hazardous waste container for Pigment Red 264
solid waste.

Do not mix Pigment Red 264 waste with other chemical waste streams unless permitted by

your institution's waste management plan.[5]

2. Solid Waste Disposal:

This includes unused pigment, contaminated gloves, disposable cloths, and any other solid

materials that have come into contact with the pigment.

Collect all solid waste in the designated hazardous waste container.

Ensure the container is kept closed except when adding waste.[7]

3. Spill Cleanup:

In case of a spill, mechanically collect the powder using a scoop or a vacuum with a HEPA

filter.[4]
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Avoid raising dust.

Wipe the area with a wet cloth.

Dispose of all cleanup materials in the designated hazardous waste container.

4. Final Disposal:

All waste must be disposed of through your institution's hazardous waste collection program.

[7]

Do not dispose of Pigment Red 264 down the drain or in the regular trash.[7]

Follow all local, state, and federal regulations for hazardous waste disposal.

V. Workflow Diagram
The following diagram illustrates the key steps for the safe handling and disposal of Pigment
Red 264.
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Workflow for Handling and Disposal of Pigment Red 264
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Caption: Safe Handling and Disposal Workflow for Pigment Red 264.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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